Cathepsin Inhibitor 1

• CAS No.: 225120-65-0
• Product Name: Cathepsin Inhibitor 1
• Molecular Formula: C20H24ClN5O2
• Molecular Weight: 401.89
• IUPAC Name: 5-tert-butyl-N-[(2S)-3-(3-chlorophenyl)-1-(cyanomethylamino)-1-oxopropan-2-yl]-2-methylpyrazole-3-carboxamide
• Standard InChI: InChI=1S/C20H24ClN5O2/c1-20(2,3)17-12-16(26(4)25-17)19(28)24-15(18(27)23-9-8-22)11-13-6-5-7-14(21)10-13/h5-7,10,12,15H,9,11H2,1-4H3,(H,23,27)(H,24,28)/t15-/m0/s1
• Standard InChIKey: MZRVIHRERYCHBL-HNNXBMFYSA-N
• SMILES: CC(C)(C)C1=NN(C(=C1)C(=O)NC(CC2=CC(=CC=C2)Cl)C(=O)NCC#N)C
• Appearance: Solid powder
• Description: Cathepsin Inhibitor 1 is a pan-inhibitor of Cathepsin (L, L2, S, K, B).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Cathepsin Inhibitor 1; Cathepsin-Inhibitor-1; CTS-IN-1; CTS IN 1
• Reference: 1: Coers J, Ranft C, Skoda RC. A truncated isoform of c-Mpl with an essential C-terminal peptide targets the full-length receptor for degradation. J Biol Chem. 2004 Aug 27;279(35):36397-404. Epub 2004 Jun 21. PubMed PMID: 15210714.; 2: Zhu DM, Uckun FM. Cathepsin inhibition induces apoptotic death in human leukemia and lymphoma cells. Leuk Lymphoma. 2000 Oct;39(3-4):343-54. PubMed PMID: 11342315.
• PubChem Compound: 44224135
• Last Modified: Jan 08 2022